(R)-8-phenyl-N,N-dipropylchroman-3-amine

• Molecular Formula: C21H27NO
• Molecular Weight: 309.4 g/mol
• IUPAC Name: (3R)-8-phenyl-N,N-dipropyl-3,4-dihydro-2H-chromen-3-amine
• InChI: InChI=1S/C21H27NO/c1-3-13-22(14-4-2)19-15-18-11-8-12-20(21(18)23-16-19)17-9-6-5-7-10-17/h5-12,19H,3-4,13-16H2,1-2H3/t19-/m1/s1
• InChI Key: OYEKUFKQGCYWCG-LJQANCHMSA-N
• Isomeric SMILES: CCCN(CCC)[C@@H]1CC2=C(C(=CC=C2)C3=CC=CC=C3)OC1
• Canonical SMILES: CCCN(CCC)C1CC2=C(C(=CC=C2)C3=CC=CC=C3)OC1

Description

(R)-8-phenyl-N,N-dipropylchroman-3-amine is a chiral chroman derivative characterized by a phenyl group at the 8-position of the chroman ring and N,N-dipropylamine substitution at the 3-position.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

3-Chloro-N-phenyl-phthalimide ()

• Structure : Features a phthalimide core with a chloro substituent at the 3-position and an N-phenyl group.
• Function: Used as a monomer precursor for polyimide synthesis.
• Key Differences : Lacks the chroman ring system and amine substitution present in the target compound. Its reactivity is driven by the electron-withdrawing phthalimide group, whereas (R)-8-phenyl-N,N-dipropylchroman-3-amine’s amine moiety may enhance nucleophilicity or receptor binding.

6-Chloro-3-nitro-N-(propan-2-yl)pyridin-2-amine ()

• Structure : Pyridine-based with chloro, nitro, and isopropylamine substituents.
• Function : Intermediate in anticancer drug synthesis.
• Key Differences : The pyridine ring and nitro group contrast with the chroman backbone and phenyl group in the target compound. The nitro group in this derivative may confer redox activity, absent in the chroman-based amine.

N-[3-(3-Chlorophenoxy)propyl]cyclopropanamine ()

• Structure: Cyclopropanamine linked to a chlorophenoxypropyl chain.
• Function: Not specified in the evidence, but cyclopropane rings often enhance metabolic stability.
• Key Differences: The absence of a chroman ring and the presence of a phenoxypropyl chain differentiate its pharmacokinetic profile from the target compound.